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Compound of Interest

Compound Name: 2,7-Dimethylnaphthalene

Cat. No.: B047183 Get Quote

This guide provides a detailed summary of the core physicochemical properties of 2,7-
Dimethylnaphthalene, tailored for researchers, scientists, and professionals in drug

development. The information is presented to facilitate easy access and comparison of its

fundamental chemical data.

Core Molecular Information
2,7-Dimethylnaphthalene is an aromatic hydrocarbon with the chemical formula C12H12.[1][2]

[3] Its structure consists of a naphthalene core with two methyl group substituents at the 2 and

7 positions. The molecular weight of this compound is approximately 156.22 g/mol .[1][2][3]

Physicochemical Data Summary
The following table summarizes the key quantitative properties of 2,7-Dimethylnaphthalene.
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Property Value Source

Molecular Formula C12H12 [1][2][3]

Molecular Weight 156.22 g/mol [1][3]

CAS Number 582-16-1 [2][3]

Melting Point 94-97 °C [4]

Boiling Point 263 °C [4]

Flash Point 110.5 °C [4]

Refractive Index 1.604 [4]

Experimental Protocols
Detailed experimental protocols for the determination of the above-listed physicochemical

properties are not available within the provided search results. These properties are typically

determined using standard analytical chemistry techniques such as mass spectrometry for

molecular weight, and differential scanning calorimetry or capillary melting point apparatus for

melting point determination. Boiling point is commonly determined by distillation. Each of these

methods follows standardized procedures outlined in chemical analysis literature.

Conceptual Workflow for Compound
Characterization
The following diagram illustrates a generalized workflow for the characterization of a chemical

compound like 2,7-Dimethylnaphthalene.
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A generalized workflow for the synthesis and characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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